Cas no 1897306-62-5 (3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine
• CAS No: 1897306-62-5
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 6089243
• PubChem ID: 117333095
• Update Time: 2025-06-13

3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine
• EN300-1979088
• 1897306-62-5

• Inchi： 1S/C9H5ClF2N2O/c10-4-1-2-5(11)8(9(4)12)6-3-7(13)15-14-6/h1-3H,13H2
• InChI Key： SNISALAHUBOKGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1C=C(N)ON=1)F

Computed Properties

• Exact Mass: 230.0058468g/mol
• Monoisotopic Mass: 230.0058468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine

Introduction to 3-(3-Chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine (CAS No. 1897306-62-5)

3-(3-Chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine, also known by its CAS number 1897306-62-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The presence of a 3-chloro-2,6-difluorophenyl substituent imparts specific chemical and biological properties that make it an interesting candidate for various research and development activities.

The synthesis of 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine involves several well-established chemical reactions, including the formation of the oxazole ring and the introduction of the substituted phenyl group. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research. The compound's stability under various conditions and its solubility in common organic solvents are additional factors that contribute to its utility in laboratory settings.

In terms of its biological activity, 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine has been studied for its potential as a lead compound in drug discovery. Initial in vitro studies have shown that this compound exhibits promising activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, preliminary research has indicated that it may have selective interactions with specific protein targets, which could be exploited for the development of targeted therapies.

The pharmacological profile of 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine is an area of ongoing investigation. Studies have focused on understanding its mechanism of action, pharmacokinetic properties, and potential side effects. One notable finding is its ability to modulate certain signaling pathways involved in cellular processes such as inflammation and apoptosis. This property makes it a valuable tool for investigating these biological processes and for identifying new therapeutic targets.

Clinical trials involving 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine are still in their early stages. However, preclinical data have been encouraging, with the compound demonstrating favorable safety profiles and efficacy in animal models of various diseases. These findings have paved the way for further clinical evaluation and potential development as a therapeutic agent.

The environmental impact of 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine is another important consideration. Researchers are actively studying its biodegradability and potential ecological effects to ensure that its use does not pose significant environmental risks. Sustainable synthesis methods are also being explored to minimize the ecological footprint associated with its production.

In conclusion, 3-(3-chloro-2,6-difluorophenyl)-1,2-oxazol-5-amine (CAS No. 1897306-62-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of various biological processes and in the development of new therapeutic strategies.